Cas no 2171304-01-9 (2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpyrrolidin-2-ylacetic acid)

• Product Name: 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpyrrolidin-2-ylacetic acid
• CAS No: 2171304-01-9
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5934068
• PubChem ID: 165504596
• Update Time: 2025-10-05

2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpyrrolidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpyrrolidin-2-ylacetic acid
• 2171304-01-9
• EN300-1473863
• 2-[(2R)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrrolidin-2-yl]acetic acid

• Inchi： 1S/C28H32N2O5/c31-26(32)16-18-8-7-15-30(18)27(33)23-13-5-6-14-25(23)29-28(34)35-17-24-21-11-3-1-9-19(21)20-10-2-4-12-22(20)24/h1-4,9-12,18,23-25H,5-8,13-17H2,(H,29,34)(H,31,32)/t18-,23?,25?/m1/s1
• InChI Key： MYZPKAMTIQDSLQ-HYCNBMAASA-N
• SMILES： O=C(C1CCCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@@H]1CC(=O)O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpyrrolidin-2-ylacetic acid

Comprehensive Analysis of 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpyrrolidin-2-ylacetic acid (CAS No. 2171304-01-9)

In the rapidly evolving field of pharmaceutical chemistry, 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpyrrolidin-2-ylacetic acid (CAS No. 2171304-01-9) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected cyclohexane derivative, is widely utilized in peptide synthesis and drug discovery. Its unique structural features, including the Fmoc group and cyclohexane backbone, make it a versatile building block for researchers.

The growing demand for peptide-based therapeutics has propelled the search for efficient synthetic intermediates like 2171304-01-9. Recent studies highlight its role in the development of targeted drug delivery systems and enzyme inhibitors. The compound's stereochemical purity (indicated by the 2R configuration) is critical for its biological activity, aligning with the pharmaceutical industry's focus on chiral specificity.

From a synthetic perspective, the Fmoc-protected amino acid moiety in this compound offers exceptional stability during solid-phase peptide synthesis (SPPS). This aligns with current trends in green chemistry, as it reduces side reactions and improves yield. Researchers frequently search for "Fmoc deprotection conditions" or "cyclohexane-based peptide modifiers," reflecting the compound's relevance in modern laboratories.

The carboxylic acid functional group in 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpyrrolidin-2-ylacetic acid enables diverse conjugation possibilities, making it valuable for bioconjugation applications. Its pyrrolidine ring contributes to enhanced membrane permeability, a hot topic in bioavailability optimization discussions. These features address frequently asked questions about "improving peptide drug absorption" in pharmaceutical forums.

Quality control of CAS 2171304-01-9 requires advanced analytical techniques such as HPLC and mass spectrometry, reflecting industry standards for high-purity intermediates. The compound's crystalline properties have been studied extensively, with data showing excellent stability under standard storage conditions - a crucial factor for pharmaceutical inventory management.

In computational chemistry, 2171304-01-9 serves as an interesting case study for molecular docking simulations due to its conformational flexibility. This application ties into the growing interest in AI-driven drug design, where researchers explore "machine learning for peptide optimization." The compound's three-dimensional structure presents unique challenges and opportunities for in silico modeling.

The environmental impact of Fmoc-based compounds has gained attention in recent years. While 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpyrrolidin-2-ylacetic acid shows favorable biodegradation profiles in studies, the industry continues to investigate "eco-friendly protecting groups" as alternatives. This reflects the broader movement toward sustainable pharmaceutical manufacturing.

From a regulatory standpoint, CAS 2171304-01-9 complies with major pharmacopeia standards, making it suitable for GMP production. Its well-documented safety profile in laboratory settings addresses common concerns about "handling amino acid derivatives." The compound's material safety data sheet (MSDS) provides comprehensive guidance for researchers.

Future research directions for this compound include exploring its potential in macrocyclic peptide synthesis and protein-protein interaction inhibitors. The scientific community particularly watches developments in "constrained peptide therapeutics" where the cyclohexane scaffold of 2171304-01-9 may play a pivotal role. These applications position the compound at the forefront of next-generation drug discovery.

In conclusion, 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpyrrolidin-2-ylacetic acid represents a sophisticated tool in modern medicinal chemistry. Its combination of structural features, synthetic utility, and biological relevance ensures its continued importance in addressing current challenges in peptide-based drug development and biochemical research.